Cas no 868965-65-5 (N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 868965-65-5
• MF: C₁₈H₁₈N₂O₄S
• MW: 358.411523342133
• CID: 6354128
• PubChem ID: 7195552
• Update Time: 2025-07-15

N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• 868965-65-5
• SR-01000909266-1
• F1830-0076
• SR-01000909266
• N-(3-(methylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• N-[3-(methylcarbamoyl)-4H,5H,6H-cyclopenta[b]thiophen-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CCG-193195
• N-[3-(methylcarbamoyl)-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl]-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• AKOS002046097

• Inchi： 1S/C18H18N2O4S/c1-19-17(22)15-11-3-2-4-14(11)25-18(15)20-16(21)10-5-6-12-13(9-10)24-8-7-23-12/h5-6,9H,2-4,7-8H2,1H3,(H,19,22)(H,20,21)
• InChI Key： SPHODKHKORRHPJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC)=O)C2=C1CCC2)NC(C1C=CC2=C(C=1)OCCO2)=O

Computed Properties

• Exact Mass: 358.09872823g/mol
• Monoisotopic Mass: 358.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-3-(Methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 868965-65-5): A Comprehensive Overview

N-3-(Methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 868965-65-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclopentabthiophene core and a 1,4-benzodioxine moiety. These structural elements contribute to its potential applications in various scientific and industrial domains.

The cyclopentabthiophene core of this compound is particularly noteworthy due to its conjugated π-electron system, which imparts electronic and optical properties that are highly desirable in organic electronics and photovoltaic materials. The 1,4-benzodioxine moiety, on the other hand, adds stability and rigidity to the molecular structure, enhancing its overall performance in various applications.

Recent research has focused on the synthesis and characterization of N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. Studies have shown that this compound can be synthesized through a multi-step process involving the coupling of appropriate intermediates under controlled conditions. The synthetic route typically involves the formation of the cyclopentabthiophene core followed by the introduction of the 1,4-benzodioxine moiety and the final functionalization with the methylcarbamoyl group.

In terms of its physical properties, N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide exhibits a high melting point and good thermal stability. These properties make it suitable for use in high-performance materials and devices where thermal robustness is crucial. Additionally, its solubility in common organic solvents such as dichloromethane and tetrahydrofuran facilitates its processing and application in various formulations.

The electronic properties of N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide have been extensively studied using techniques such as cyclic voltammetry and UV-visible spectroscopy. These studies have revealed that the compound possesses a low bandgap and high charge carrier mobility, which are essential for its use in organic field-effect transistors (OFETs) and organic photovoltaic (OPV) cells. The low bandgap allows for efficient absorption of light across a broad spectrum, while the high charge carrier mobility ensures effective charge transport within the device.

In the context of medicinal chemistry, N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide has shown promise as a potential therapeutic agent. Preliminary biological evaluations have indicated that it exhibits selective binding to specific protein targets involved in various disease pathways. For instance, it has been reported to interact with enzymes involved in metabolic disorders and cancer progression. Further research is ongoing to elucidate its mechanism of action and optimize its pharmacological properties for clinical applications.

The safety profile of N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is also an important consideration. Toxicological studies have demonstrated that it exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are required to ensure its safe use in both industrial and medical settings.

Future directions for research on N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide include exploring its potential applications in advanced materials science and developing novel derivatives with enhanced properties. Additionally, further investigations into its biological activities and mechanisms of action will be crucial for advancing its use in therapeutic applications.

In conclusion, N-3-(methylcarbamoyl)-4H,5H,6H-cyclopentabthiophen-2-yl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 868965-65-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features and favorable physical and electronic properties make it an attractive candidate for both industrial and medical applications. Ongoing research continues to uncover new insights into its behavior and utility.